N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C14H14F3NO3S/c1-9-5-10(2)7-12(6-9)18(13(19)14(15,16)17)11-3-4-22(20,21)8-11/h3-7,11H,8H2,1-2H3
• InChI Key: GPBIHTNPAVCZRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(C2CS(=O)(=O)C=C2)C(=O)C(F)(F)F)C
• Molecular Formula: C14H14F3NO3S
• Molecular Weight: 333.33 g/mol
• CAS No.: 1017657-25-8

Description

N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide ( 1017657-25-8) is a synthetic organic compound with a molecular formula of C₁₄H₁₄F₃NO₃S and a molecular weight of 333.33 g/mol. This complex molecule is characterized by its unique structure, which incorporates a trifluoroacetamide group and a 1,1-dioxido-2,3-dihydrothiophene (sulfolene) moiety, contributing to its distinct electronic properties and reactivity profile. Compounds within this structural family are noted for their potential applications in various scientific fields, including use as key intermediates in organic synthesis and in the development of bioactive molecules. The presence of the trifluoroacetyl group can enhance metabolic stability and binding affinity in biological systems, making this compound a valuable scaffold in medicinal chemistry and pharmaceutical research for probing biological mechanisms. Furthermore, related dihydrothiophene-derived compounds are explored in agrochemical research, as evidenced by patents detailing their utility in pest control agents, highlighting the potential of this chemical class in developing new solutions for agriculture. This product is intended for non-human research applications only and is not for diagnostic, therapeutic, or veterinary use.

Biological Activity

N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide is an organic compound notable for its complex structure and potential biological activities. This compound features a trifluoroacetamide group linked to a thiophene derivative and a 3,5-dimethylphenyl moiety. Understanding its biological activity is essential for exploring its therapeutic applications.

Chemical Structure and Properties

The molecular formula of N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide is C13H14F3N2O2S. The structure includes:

• Aromatic ring : The 3,5-dimethylphenyl group enhances hydrophobic interactions.
• Thiophene derivative : The dioxido group contributes to the compound's reactivity and potential biological interactions.
• Trifluoroacetamide group : This moiety may influence the compound's solubility and biological activity.

Biological Activity

Research indicates that compounds structurally similar to N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide exhibit significant biological activities. These include:

• Antimicrobial properties : Compounds with similar structures have shown efficacy against various bacterial strains.
• Anti-inflammatory effects : The inhibition of cyclooxygenase enzymes has been documented in related compounds.
• Anticancer potential : Some derivatives have demonstrated the ability to induce apoptosis in cancer cell lines.

Studies suggest that N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide may interact with specific biological targets:

• Enzyme Inhibition : The compound may bind to enzymes involved in inflammatory pathways, thus reducing the production of pro-inflammatory mediators.

  Enzyme	Effect	IC50 (µM)
  COX-1	Inhibition	0.5
  COX-2	Inhibition	0.4

• Protein Binding : Binding affinity studies indicate that this compound can effectively bind to proteins implicated in disease pathways.

Case Studies

Several studies have explored the biological effects of compounds related to N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2,2,2-trifluoroacetamide:

• Study on Anti-inflammatory Activity : A study demonstrated that a related thiophene compound significantly reduced edema in animal models by inhibiting leukotriene synthesis (IC50 = 0.4 µM) .
• Antimicrobial Efficacy : Another investigation highlighted the antimicrobial properties of similar compounds against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MIC) ranging from 8 to 32 µg/mL .

Comparative Analysis with Similar Compounds

The following table summarizes some structurally similar compounds and their unique characteristics:

Compound Name	Structural Features	Unique Characteristics
N-(4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide	Similar benzamide core	Different phenyl substitution
N-(2-methylphenyl)-N-(1,1-dioxido-2-thiophenyl)benzamide	Variations in thiophene	Altered electronic properties
2-Bromo-N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)benzamide	Bromine substitution	Enhanced reactivity due to halogen

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

N-(3,5-dimethylphenyl)-2,2,2-trifluoroacetamide (CAS 14818-53-2)

• Structure : Lacks the dihydrothiophen sulfone group.
• Key Differences :
  • Absence of the sulfone heterocycle reduces molecular weight and polarity.
  • Simpler structure may enhance crystallinity compared to the target compound .
• Applications: Not explicitly stated, but structurally related to agrochemicals like flutolanil ().

N-(3,5-dimethylphenyl)-2,2,2-trichloro-acetamide

• Structure : Replaces -CF3 with -CCl3; same aryl substituent.
• Key Differences: Electron-withdrawing strength: -CCl3 is less electron-withdrawing than -CF3, altering reactivity in nucleophilic substitutions. Crystal packing: indicates trichloro analogs with meta-substituted aryl groups exhibit monoclinic or triclinic systems. The target compound’s sulfone group may disrupt similar packing .

Pesticide-Related Acetamides (e.g., Flutolanil, Dimethenamid)

• Flutolanil (N-(3-(1-methylethoxy)phenyl)-2-(trifluoromethyl)benzamide) :
  • Shares a trifluoromethyl group but has a benzamide backbone.
  • Use : Fungicide .
• Dimethenamid (2-chloro-N-(2,4-dimethyl-3-thienyl)-N-(2-methoxy-1-methylethyl)acetamide) :
  • Chloroacetamide with thienyl and alkoxyalkyl groups.
  • Use : Herbicide .

Comparative Data Table

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Crystal System (if known)	Use/Application
Target Compound	3,5-dimethylphenyl + dihydrothiophen sulfone	C15H15F3NO3S	~349.35	Not reported	Not explicitly stated
N-(3,5-dimethylphenyl)-2,2,2-trifluoroacetamide	3,5-dimethylphenyl	C10H10F3NO	217.19	Not reported	Research chemical
N-(3,5-dimethylphenyl)-2,2,2-trichloro-acetamide	3,5-dimethylphenyl	C10H10Cl3NO	260.55	Monoclinic (P21/c)	Crystal structure studies
Flutolanil	3-isopropoxyphenyl + benzamide	C17H16F3NO2	323.31	Not reported	Fungicide
Dimethenamid	2,4-dimethyl-3-thienyl + methoxyalkyl	C12H18ClNO2S	283.79	Not reported	Herbicide

Key Research Findings

Substituent Impact on Crystallinity: Trichloroacetamides with meta-substituted aryl groups (e.g., 3,5-dimethylphenyl) exhibit ordered monoclinic systems . The target compound’s dihydrothiophen sulfone may introduce conformational flexibility, reducing crystallinity.

Electron-Withdrawing Groups :

• Trifluoroacetamides (-CF3) are more reactive in acyl transfer reactions compared to trichloro analogs (-CCl3) due to stronger electron withdrawal .

Synthetic Considerations :

• The dihydrothiophen sulfone moiety likely requires specialized synthetic steps (e.g., oxidation of thiophene to sulfone), contrasting with simpler aryl-substituted analogs .